Cas no 356790-54-0 (2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid)
2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid
- STK330493
- CBMicro_025292
- CCG-12421
- SMR000274281
- HMS2670L22
- MLS000714301
- 2-(3-ethyl-4-oxo-3,4-dihydrophthalazin-1-yl)propanoic acid
- Oprea1_737333
- AKOS000301289
- Oprea1_072595
- HMS1677L19
- BIM-0025382.P001
- 2-(3-ethyl-4-oxo-3,4-dihydrophthalazin-1-yl)propanoicacid
- AKOS022066804
- 356790-54-0
- 2-(3-ethyl-4-oxophthalazin-1-yl)propanoic acid
- CHEMBL1996357
-
- MDL: MFCD01192101
- Inchi: 1S/C13H14N2O3/c1-3-15-12(16)10-7-5-4-6-9(10)11(14-15)8(2)13(17)18/h4-8H,3H2,1-2H3,(H,17,18)
- InChI Key: XAXREQRLDORKRY-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C(C(=O)O)C)=NN1CC
Computed Properties
- Exact Mass: 246.10044231Da
- Monoisotopic Mass: 246.10044231Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 70Ų
2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A204431-1g |
2-(3-Ethyl-4-oxo-3,4-dihydrophthalazin-1-yl)propanoic acid |
356790-54-0 | 97% | 1g |
$294.0 | 2025-02-24 | |
| Chemenu | CM378548-1g |
2-(3-ethyl-4-oxo-3,4-dihydrophthalazin-1-yl)propanoic acid |
356790-54-0 | 95%+ | 1g |
$*** | 2023-05-30 |
2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid
Comprehensive Overview of 2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid (CAS No. 356790-54-0)
2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid (CAS No. 356790-54-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name EODPA, belongs to the phthalazine derivative family, which is known for its diverse biological activities. Researchers and industry professionals frequently search for terms like "EODPA synthesis", "phthalazine derivatives uses", and "CAS 356790-54-0 applications", highlighting the growing interest in this compound.
The molecular structure of 2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid features a phthalazine core with an ethyl group and a propionic acid side chain, making it a versatile intermediate in medicinal chemistry. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting inflammatory pathways. Searches for "anti-inflammatory phthalazine derivatives" and "EODPA mechanism of action" reflect the compound's relevance in drug discovery. Its CAS No. 356790-54-0 is often used in patent filings and scientific literature to ensure precise identification.
In the context of current trends, 2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid aligns with the rising demand for small-molecule therapeutics and precision medicine. The compound's potential in enzyme inhibition and signal transduction modulation has sparked discussions in online forums and research communities. Queries such as "EODPA solubility" and "phthalazine derivatives stability" indicate practical concerns among lab technicians and formulation scientists. Additionally, its low toxicity profile makes it a candidate for further preclinical evaluation.
From a synthetic chemistry perspective, the preparation of 2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid involves multi-step reactions, including cyclization and side-chain functionalization. Optimizing its yield and purity is a common topic in organic chemistry circles, with searches like "EODPA synthesis protocol" and "CAS 356790-54-0 purification methods" frequently appearing in academic databases. The compound's crystalline form and melting point are also critical parameters for industrial-scale production.
Beyond pharmaceuticals, 2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid has potential applications in material science, particularly in the development of functional polymers and coating agents. Its carboxylic acid group allows for further derivatization, enabling the creation of novel materials with tailored properties. Searches for "phthalazine-based polymers" and "EODPA crosslinking" underscore this interdisciplinary interest. The compound's CAS No. 356790-54-0 serves as a key identifier in cross-referencing patents and technical reports.
In conclusion, 2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid (CAS No. 356790-54-0) represents a promising candidate for both therapeutic and material applications. Its structural versatility, combined with its bioactivity and synthetic accessibility, positions it as a valuable asset in modern chemistry. As research progresses, terms like "EODPA clinical trials" and "phthalazine derivatives market" may become increasingly prevalent, reflecting its evolving role in science and industry.
356790-54-0 (2-(3-Ethyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)